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This guide provides a comprehensive analysis of the spectroscopic data for 6-
ethynylnicotinonitrile, a molecule of significant interest to researchers in medicinal chemistry
and materials science. In the absence of experimentally acquired spectra in the public domain,
this document leverages advanced computational prediction tools to generate and interpret the
nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data. This
approach provides a robust framework for the structural elucidation and analytical
characterization of this compound, offering valuable insights for its synthesis, purification, and
application in drug development and materials research.

Molecular Structure and Key Spectroscopic
Features

6-Ethynylnicotinonitrile (CAS No. 1211588-35-0) possesses a unique combination of
functional groups that give rise to a distinct spectroscopic fingerprint. The molecule consists of
a pyridine ring substituted with a nitrile (-C=N) group at the 3-position and a terminal ethynyl (-
C=CH) group at the 6-position.
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Molecular Formula: CsHaN2 Molecular Weight: 128.13 g/mol
The key structural features to be analyzed are:

o Aromatic Pyridine Ring: The disubstituted pyridine ring will exhibit characteristic signals in
both *H and 3C NMR spectra, with chemical shifts influenced by the electron-withdrawing
nature of the nitrile and ethynyl substituents.

 Nitrile Group (-C=N): This group will display a sharp, medium-intensity absorption band in
the IR spectrum in the triple bond region.

o Terminal Ethynyl Group (-C=CH): This functional group is identifiable by a sharp, weak to
medium absorption from the C=C stretch and a characteristic sharp, strong absorption from
the terminal =C-H stretch in the IR spectrum. The acetylenic proton will also produce a
distinct singlet in the tH NMR spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a
molecule. Due to the unavailability of experimental spectra, the following data has been
generated using a validated online NMR prediction engine.

Predicted *H NMR Spectrum

The predicted *H NMR spectrum of 6-ethynylnicotinonitrile in CDCls reveals three distinct
signals corresponding to the three protons on the pyridine ring and the one acetylenic proton.

Table 1: Predicted *H NMR Data for 6-Ethynylnicotinonitrile

Chemical Shift

Multiplicity Integration Assignment
(ppm)
8.85 d 1H H-2
8.05 dd 1H H-4
7.70 d 1H H-5
3.40 s 1H =C-H
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Interpretation:

e H-2 (8.85 ppm): This proton is deshielded due to its position ortho to the ring nitrogen and
the nitrile group, resulting in the most downfield chemical shift. It appears as a doublet due to
coupling with H-4.

e H-4 (8.05 ppm): This proton is situated between the nitrile and ethynyl groups and
experiences deshielding from both. It appears as a doublet of doublets due to coupling with
H-2 and H-5.

e H-5(7.70 ppm): This proton is ortho to the ethynyl group and shows a chemical shift further
upfield compared to H-2 and H-4. It appears as a doublet due to coupling with H-4.

o =C-H (3.40 ppm): The acetylenic proton appears as a sharp singlet, a characteristic feature
of terminal alkynes.

Predicted **C NMR Spectrum

The predicted 13C NMR spectrum provides information about the carbon skeleton of the

molecule.

Table 2: Predicted 13C NMR Data for 6-Ethynylnicotinonitrile

Chemical Shift (ppm) Assighment
153.0 C-2

149.5 C-6

140.0 C-4

129.0 C-5

116.5 C-3

115.0 -C=N

83.0 -C=CH

81.0 -C=CH
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Interpretation:

e Aromatic Carbons (116.5 - 153.0 ppm): The pyridine ring carbons resonate in the typical

aromatic region. The carbons directly attached to the nitrogen (C-2 and C-6) and the

electron-withdrawing nitrile group (C-2, C-4) are shifted downfield.

« Nitrile Carbon (115.0 ppm): The carbon of the nitrile group appears in the characteristic

region for cyano compounds.

e Alkynyl Carbons (81.0 and 83.0 ppm): The two sp-hybridized carbons of the ethynyl group

resonate at these upfield chemical shifts, which is typical for alkyne carbons.

Experimental Protocol for NMR Data Acquisition

While the presented data is predictive, the following outlines a standard experimental protocol

for acquiring high-quality NMR spectra for a compound like 6-ethynylnicotinonitrile.

Caption: Workflow for NMR data acquisition and processing.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation. The predicted IR spectrum of 6-ethynylnicotinonitrile

shows characteristic absorption bands for the alkyne, nitrile, and aromatic moieties.

Table 3: Predicted IR Absorption Frequencies for 6-Ethynylnicotinonitrile

Wavenumber (cm~12)

Intensity

Assignment

~3300 Strong, Sharp =C-H stretch (terminal alkyne)
~2240 Medium, Sharp -C=N stretch (nitrile)
~2120 Weak-Medium, Sharp -C=C- stretch (alkyne)
) C=C and C=N stretching

~1600-1450 Medium o

(pyridine ring)

C-H out-of-plane bending
~900-650 Strong

(aromatic)
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Interpretation:

e =C-H Stretch (~3300 cm™1): The strong, sharp peak around 3300 cm~1 is a definitive
indicator of the terminal alkyne's C-H bond.[1]

e -C=N Stretch (~2240 cm~1): The nitrile group is identified by a sharp absorption of medium
intensity in the 2260-2240 cm~1 region.[1][2]

e -C=C- Stretch (~2120 cm~1): The carbon-carbon triple bond of the alkyne shows a weaker
absorption around 2150-2100 cm~1.[1][3]

e Pyridine Ring Vibrations (~1600-1450 cm~1): The absorptions in this region are due to the
C=C and C=N stretching vibrations within the aromatic pyridine ring.

e Aromatic C-H Bending (~900-650 cm~1): The strong absorptions in this fingerprint region are
characteristic of the out-of-plane C-H bending vibrations of the substituted pyridine ring.

Experimental Protocol for IR Data Acquisition

The following protocol describes a standard method for obtaining an IR spectrum using an
Attenuated Total Reflectance (ATR) accessory, which is suitable for solid samples.

Caption: Workflow for IR data acquisition using an ATR-FTIR spectrometer.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in confirming its identity and structure. The predicted electron
ionization (EI) mass spectrum of 6-ethynylnicotinonitrile is discussed below.

Table 4: Predicted Major Fragments in the Mass Spectrum of 6-Ethynylnicotinonitrile
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miz Predicted Fragment Interpretation
128 [CsHaN2]* Molecular lon (M*")

Loss of HCN from the nitrile
102 [C7HaN]*

group

] Loss of HCN from the pyridine

101 [C7HsN]* _

ring
76 [CeHa]* Loss of two HCN molecules
75 [CeHs]* Further fragmentation

Fragmentation of the aromatic
51 [CaHs]*

ring

Interpretation:

e Molecular lon (m/z 128): The presence of a peak at m/z 128 would confirm the molecular
weight of the compound. Aromatic compounds typically show a prominent molecular ion
peak due to the stability of the aromatic ring.[4]

e Loss of HCN (m/z 102 and 101): A common fragmentation pathway for aromatic nitriles is the
loss of a molecule of hydrogen cyanide (HCN, 27 Da).[5] This can occur from the nitrile
group or through rearrangement and loss from the pyridine ring.

e Further Fragmentation (m/z 76, 75, 51): Subsequent fragmentation of the pyridine ring leads
to the formation of smaller, stable aromatic and unsaturated fragments.

Experimental Protocol for Mass Spectrometry Data
Acquisition

The following is a general procedure for obtaining an EI mass spectrum using a gas
chromatograph-mass spectrometer (GC-MS).

Caption: Workflow for GC-MS data acquisition and processing.

Conclusion
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This technical guide provides a detailed, albeit predictive, spectroscopic characterization of 6-
ethynylnicotinonitrile. The predicted *H NMR, 3C NMR, IR, and MS data are consistent with
the known spectroscopic behavior of the constituent functional groups. The presented data and
interpretations offer a valuable resource for researchers working with this compound, aiding in
its identification, purity assessment, and further investigation in various scientific disciplines.
The detailed experimental protocols also serve as a practical guide for obtaining high-quality
experimental data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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